2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,4-dioxo-7-thiophen-2-ylpyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C18H17N7O3S4/c1-4-29-17-23-22-16(32-17)19-10(26)8-31-14-11-13(24(2)18(28)25(3)15(11)27)20-12(21-14)9-6-5-7-30-9/h5-7H,4,8H2,1-3H3,(H,19,22,26)
• InChI Key: CEUHCFXDOQQKRK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC=CS4
• Molecular Formula: C18H17N7O3S4
• Molecular Weight: 507.6 g/mol

Description

2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H17N7O3S4 and its molecular weight is 507.62. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Applications Heterocyclic compounds incorporating thiophene and pyrimidine moieties have been extensively investigated for their potential in various biological applications. For instance, research by Fadda et al. (2017) discusses the synthesis of innovative heterocycles incorporating a thiadiazole moiety, which were evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This study underscores the potential of such compounds in developing new agrochemicals (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Similarly, Abu‐Hashem, Al-Hussain, & Zaki (2020) synthesized novel compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. Their work indicates the therapeutic potential of heterocyclic compounds in managing pain and inflammation (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Radioligand Development for Imaging The development of radioligands for imaging the translocator protein (18 kDa) with PET highlights another application of heterocyclic compounds in scientific research. Dollé et al. (2008) described the synthesis of a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides as selective ligands, demonstrating the utility of such compounds in biomedical imaging and diagnostics (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Antimicrobial and Antitumor Activities The antimicrobial and antitumor activities of heterocyclic compounds are also significant areas of research. Hossan et al. (2012) synthesized a series of pyrimidinones and oxazinones fused with thiophene rings, showing promising antibacterial and antifungal activities, which points to their potential in developing new antimicrobial agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).